Cas no 69659-93-4 (6,10-Dodecadienal,3,7,11-trimethyl-, (6E)-)

• Product Name: 6,10-Dodecadienal,3,7,11-trimethyl-, (6E)-
• CAS No: 69659-93-4
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 509269
• Update Time: 2024-01-30

6,10-Dodecadienal,3,7,11-trimethyl-, (6E)- Chemical and Physical Properties

Names and Identifiers

• 6,10-Dodecadienal,3,7,11-trimethyl-, (6E)-

• Inchi： 1S/C15H26O/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16/h7,9,12,15H,5-6,8,10-11H2,1-4H3/b14-9+
• InChI Key： ITBYWGRSPHMAEE-NTEUORMPSA-N
• SMILES： C(=O)CC(C)CC/C=C(\C)/CC/C=C(/C)\C

Computed Properties

• Exact Mass: 222.198365
• Monoisotopic Mass: 222.198365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.853
• Boiling Point: 309.5°Cat760mmHg
• Flash Point: 146.4°C